Cas no 422569-46-8 (Tert-butyl 3,5-dibromobenzoate)
422569-46-8 structure
Product Name:Tert-butyl 3,5-dibromobenzoate
CAS No:422569-46-8
MF:C11H12Br2O2
MW:336.019782066345
CID:1513352
PubChem ID:21964570
Update Time:2025-04-21
Tert-butyl 3,5-dibromobenzoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3,5-dibromobenzoate
- HXZQNXYGSNXKBQ-UHFFFAOYSA-N
- 422569-46-8
- A1-15920
- TERT-BUTYL3,5-DIBROMOBENZOATE
- t-butyl 3,5-dibromobenzoate
- SCHEMBL3070779
- DB-371870
- MFCD16620861
- DTXSID30620937
- Tert-butyl 3,5-dibromobenzoate
-
- MDL: MFCD16620861
- Inchi: 1S/C11H12Br2O2/c1-11(2,3)15-10(14)7-4-8(12)6-9(13)5-7/h4-6H,1-3H3
- InChI Key: HXZQNXYGSNXKBQ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1)C(=O)OC(C)(C)C)Br
Computed Properties
- Exact Mass: 335.91836g/mol
- Monoisotopic Mass: 333.92040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3Ų
Tert-butyl 3,5-dibromobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019100639-250mg |
Tert-butyl 3,5-dibromobenzoate |
422569-46-8 | 95% | 250mg |
$165.64 | 2023-09-01 | |
| Alichem | A019100639-1g |
Tert-butyl 3,5-dibromobenzoate |
422569-46-8 | 95% | 1g |
$401.80 | 2023-09-01 | |
| Aaron | AR00I8VV-5g |
tert-Butyl 3,5-dibromobenzoate |
422569-46-8 | 97% | 5g |
$578.00 | 2025-02-12 | |
| Aaron | AR00I8VV-10g |
tert-Butyl 3,5-dibromobenzoate |
422569-46-8 | 10g |
$388.00 | 2023-12-14 | ||
| A2B Chem LLC | AI50223-5g |
tert-Butyl 3,5-dibromobenzoate |
422569-46-8 | 97% | 5g |
$200.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1070150-5g |
tert-Butyl 3,5-dibromobenzoate |
422569-46-8 | 98% | 5g |
¥2751.00 | 2024-05-14 | |
| abcr | AB608217-5g |
t-Butyl 3,5-dibromobenzoate; . |
422569-46-8 | 5g |
€396.40 | 2025-04-18 | ||
| abcr | AB608217-10g |
t-Butyl 3,5-dibromobenzoate; . |
422569-46-8 | 10g |
€634.90 | 2025-04-18 | ||
| abcr | AB608217-25g |
t-Butyl 3,5-dibromobenzoate; . |
422569-46-8 | 25g |
€1196.70 | 2025-04-18 | ||
| abcr | AB608217-100g |
t-Butyl 3,5-dibromobenzoate; . |
422569-46-8 | 100g |
€2398.50 | 2024-07-19 |
Tert-butyl 3,5-dibromobenzoate Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
422569-46-8 (Tert-butyl 3,5-dibromobenzoate) Related Products
- 129158-96-9(1-Naphthalenecarboxylic acid, 5-bromo-, 1,1-dimethylethyl ester)
- 59247-47-1(tert-Butyl 4-bromobenzoate)
- 347174-28-1(tert-Butyl 4-Bromo-3-methylbenzoate)
- 753455-42-4(Benzoic acid, 3,5-dibromo-4-formyl-, 1,1-dimethylethyl ester)
- 160952-57-8(tert-Butyl 3-bromo-4-methylbenzoate)
- 445003-37-2(TERT-BUTYL 4-BROMO-2-METHYLBENZOATE)
- 1018948-99-6(tert-butyl 3-bromo-5-formylbenzoate)
- 67973-33-5(Benzoic acid, 3,5-dibromo-, ethyl ester)
- 69038-74-0(Tert-butyl 3-bromobenzoate)
- 929000-22-6(t-Butyl 4-bromo-1-naphthoate)
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